Cas no 5766-86-9 (ethyl 2-(aminooxy)propanoate)

• Product Name: ethyl 2-(aminooxy)propanoate
• CAS No: 5766-86-9
• MF: C₅H₁₁NO₃
• MW: 133.145741701126
• MDL: MFCD25964891
• CID: 2833047
• PubChem ID: 548209
• Update Time: 2025-06-18

ethyl 2-(aminooxy)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(aminooxy)propanoate
• O-(1-ethoxycarbonylethyl)hydroxylamine
• 2-aminooxy-propionic acid ethyl ester
• 5766-86-9
• .alpha.-Aminooxy-propionic acid, ethyl ester
• SCHEMBL3186116
• DTXSID10338301
• Ethyl 2-(aminooxy)propanoate #
• 2-aminooxy-propionicacidethylester
• DTXCID90289387
• EN300-341536

• MDL： MFCD25964891
• Inchi： 1S/C5H11NO3/c1-3-8-5(7)4(2)9-6/h4H,3,6H2,1-2H3
• InChI Key： IHTQHULEWGMKHP-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C)ON)=O

Computed Properties

• Exact Mass: 133.07389321Da
• Monoisotopic Mass: 133.07389321Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 94.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on ethyl 2-(aminooxy)propanoate

Introduction to Ethyl 2-(aminooxy)propanoate (CAS No. 5766-86-9)

Ethyl 2-(aminooxy)propanoate, a compound with the chemical formula C₅H₁₁NO₃, is a significant molecule in the field of chemical and pharmaceutical research. This compound, identified by its unique CAS number 5766-86-9, has garnered attention due to its versatile applications in synthetic chemistry and potential roles in drug development. The structure of ethyl 2-(aminooxy)propanoate features a propanoate ester moiety linked to an aminooxy group, which makes it a valuable intermediate in various chemical transformations.

The ethyl 2-(aminooxy)propanoate molecule exhibits interesting reactivity that stems from its dual functional groups. The ester group can participate in nucleophilic acyl substitution reactions, while the aminooxy group can engage in oxidation-reduction processes and form stable complexes with metal ions. These properties have made it a staple in organic synthesis, particularly in the preparation of more complex molecules.

In recent years, ethyl 2-(aminooxy)propanoate has been explored for its potential applications in the pharmaceutical industry. Its structural features suggest that it could serve as a precursor for the synthesis of bioactive compounds. For instance, researchers have investigated its use in the preparation of non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The ability of the aminooxy group to undergo coupling reactions with carboxylic acids and aldehydes has opened up possibilities for the development of novel drug candidates.

One of the most compelling aspects of ethyl 2-(aminooxy)propanoate is its role in green chemistry initiatives. The compound can be synthesized through environmentally friendly methods, such as catalytic hydrogenation and biocatalytic processes. These approaches not only reduce the environmental impact of chemical production but also align with the growing demand for sustainable practices in the pharmaceutical industry. Recent studies have demonstrated that ethyl 2-(aminooxy)propanoate can be produced with high yields using renewable feedstocks, further enhancing its appeal as a synthetic intermediate.

The versatility of ethyl 2-(aminooxy)propanoate extends to its applications in material science as well. The compound's ability to form coordination complexes with transition metals has been exploited in the development of novel catalysts and materials with unique properties. For example, researchers have utilized ethyl 2-(aminooxy)propanoate to create metal-organic frameworks (MOFs) that exhibit high surface areas and selective adsorption capabilities. These materials have potential applications in gas storage, separation technologies, and even as sensors for detecting environmental pollutants.

Advances in computational chemistry have also played a significant role in understanding the behavior of ethyl 2-(aminooxy)propanoate. Molecular modeling studies have provided insights into its reactivity and interaction with other molecules. These computational approaches have been particularly useful in predicting the outcomes of chemical reactions before they are experimentally tested, saving time and resources in the research process. Additionally, machine learning algorithms have been employed to identify optimal synthetic routes for producing ethyl 2-(aminooxy)propanoate more efficiently.

The future prospects for ethyl 2-(aminooxy)propanoate are promising, with ongoing research focusing on expanding its applications across various domains. In drug discovery, efforts are underway to develop new derivatives of this compound that exhibit enhanced pharmacological properties. In material science, researchers are exploring ways to incorporate ethyl 2-(aminooxy)propanoate into advanced materials that could revolutionize industries such as electronics and energy storage. As our understanding of this compound grows, so too does its potential to contribute to scientific and technological advancements.